Cas no 1890380-90-1 (1-(1H-pyrrol-2-yl)cyclopropylmethanol)

• Product Name: 1-(1H-pyrrol-2-yl)cyclopropylmethanol
• CAS No: 1890380-90-1
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 6564197
• PubChem ID: 116963455
• Update Time: 2025-10-31

1-(1H-pyrrol-2-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1H-pyrrol-2-yl)cyclopropylmethanol
• EN300-1836293
• [1-(1H-pyrrol-2-yl)cyclopropyl]methanol
• 1890380-90-1

• Inchi： 1S/C8H11NO/c10-6-8(3-4-8)7-2-1-5-9-7/h1-2,5,9-10H,3-4,6H2
• InChI Key： PRNYAWYAOFLXIT-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=CN2)CC1

Computed Properties

• Exact Mass: 137.084063974g/mol
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 36Ų

Additional information on 1-(1H-pyrrol-2-yl)cyclopropylmethanol

Introduction to 1-(1H-pyrrol-2-yl)cyclopropylmethanol (CAS No. 1890380-90-1)

1-(1H-pyrrol-2-yl)cyclopropylmethanol, identified by its Chemical Abstracts Service (CAS) number 1890380-90-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropylmethylol moiety linked to a pyrrole ring, has garnered attention due to its structural novelty and potential biological activities. The unique combination of a cyclopropyl group and a pyrrole scaffold suggests diverse interactions with biological targets, making it a valuable candidate for further exploration in drug discovery and development.

The structural framework of 1-(1H-pyrrol-2-yl)cyclopropylmethanol incorporates several key pharmacophoric elements. The cyclopropyl ring, known for its rigid three-membered structure, can enhance binding affinity and metabolic stability, while the pyrrole ring, a common motif in bioactive molecules, offers opportunities for hydrogen bonding and π-stacking interactions. These features position the compound as a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in exploring heterocyclic compounds with cycloalkyl substituents for their potential applications in medicine. The pyrrole-based compounds have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The incorporation of a cyclopropyl group into such structures can modulate the electronic properties and spatial orientation of the molecule, leading to enhanced efficacy and selectivity.

One of the most compelling aspects of 1-(1H-pyrrol-2-yl)cyclopropylmethanol is its potential as a lead compound for further derivatization. By modifying the functional groups attached to the cyclopropylmethylol or pyrrole ring, researchers can fine-tune the pharmacological properties of the molecule. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing potency, selectivity, and pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled more efficient virtual screening and molecular docking studies to identify promising candidates like 1-(1H-pyrrol-2-yl)cyclopropylmethanol. These computational approaches can predict binding affinities and interactions with target proteins, providing valuable insights into the compound's potential therapeutic applications. For instance, studies have shown that similar pyrrole-cycloalkyl compounds exhibit inhibitory activity against certain enzymes involved in inflammatory pathways.

The synthesis of 1-(1H-pyrrol-2-yl)cyclopropylmethanol presents both challenges and opportunities. The presence of sensitive functional groups requires careful optimization of reaction conditions to ensure high yields and purity. However, modern synthetic methodologies have made significant progress in addressing these challenges, allowing for more efficient access to complex molecules like this one.

In conclusion, 1-(1H-pyrrol-2-yl)cyclopropylmethanol (CAS No. 1890380-90-1) represents a fascinating compound with potential applications in pharmaceutical research. Its unique structural features and biological relevance make it a compelling candidate for further investigation. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play a crucial role in the development of novel therapeutic strategies.